2-(4-Bromobutyl)-furan

• Molecular Formula: C8H11BrO
• Molecular Weight: 203.08 g/mol
• IUPAC Name: 2-(4-bromobutyl)furan
• InChI: InChI=1S/C8H11BrO/c9-6-2-1-4-8-5-3-7-10-8/h3,5,7H,1-2,4,6H2
• InChI Key: FDHJCSVJGZHEOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CCCCBr

Description

2-(4-Bromobutyl)-furan is a useful research compound. Its molecular formula is C8H11BrO and its molecular weight is 203.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of furan (23.8 g, 0.35 mol) in dry tetrahydrofuran (150 ml) was cooled to -15° C. A solution of n-butyl-lithium in hexane (150 ml, 2.2 M, 0.33 mol) was then added dropwise under nitrogen and the reaction mixture was then stirred for a further 21/2 hours at 0° C. The solution thus obtained was subsequently added over a period of about 1 hour under nitrogen to a solution of 1,4-dibromobutane (150 g, 0.7 mol) in dry tetrahydrofuran (225 ml) at -25° C.